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Compound of Interest

Compound Name: Diethyl dodecylphosphonate

CAS No.: 4844-38-6

Cat. No.: B1606181

Get Quote

PART 1: CRITICAL VERIFICATION (Mandatory Check)[1]
⚠️ IMMEDIATE ACTION REQUIRED: You provided CAS 7070-69-1 for Diethyl
dodecylphosphonate.[1] Database cross-referencing indicates a potential discrepancy:

Target Chemical: Diethyl dodecylphosphonate (Standard CAS: 4844-38-6)[1][2][3][4][5]

Provided CAS (7070-69-1): Likely a typographical error or an obscure registry number not

standard in major safety databases.[1] (Note: CAS 7070-15-7 refers to Arbanol, a fragrance

ingredient).[1][6][7]

Directives:

Verify the Bottle Label: Confirm the chemical name matches Diethyl dodecylphosphonate.

Verify the Structure:

(Diethyl ester of dodecylphosphonic acid).[1][3]
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Proceed with Caution: This guide is engineered specifically for Diethyl
dodecylphosphonate (CAS 4844-38-6).[1] If your substance is different, STOP and consult

the specific SDS for that CAS.[1]

PART 2: EXECUTIVE RISK PROFILE
Diethyl dodecylphosphonate is a lipophilic organophosphorus compound.[1] Unlike highly

toxic nerve agents (which are often methyl/ethyl phosphonates), the long dodecyl chain

reduces volatility and acute toxicity but increases skin permeability and persistence on

surfaces.[1]

Parameter Data Operational Implication

Physical State
Liquid (Colorless to Pale

Yellow)

Risk of splash; requires barrier

protection.[1]

GHS Classification Warning
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][4] Irrit.).

Lipophilicity (LogP) High (~6.[1]17)

High Skin Absorption Risk.

Readily penetrates natural

rubber and thin latex.[1]

Volatility
Low (BP ~168°C @ 1.5

mmHg)

Inhalation risk is low at RT but

high if heated/aerosolized.[1]

Reactivity Stable; Hydrolyzes slowly
Incompatible with strong

oxidizers and strong bases.[1]

PART 3: PERSONAL PROTECTIVE EQUIPMENT (PPE)
STRATEGY
Core Philosophy: Because of its lipophilic nature, this compound will solvate into and permeate

through standard latex gloves.[1] Nitrile is the minimum standard; Laminate is the gold

standard.[1]

1. Hand Protection (The "Double-Don" Protocol)
Primary Barrier (Inner): 4-mil Nitrile (Disposable).[1]
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Secondary Barrier (Outer): 5-8 mil Nitrile (Extended Cuff) OR Silver Shield® (Laminate) for

prolonged handling (>30 mins).[1]

Rationale: Organophosphonates can degrade nitrile over time.[1] The "Double-Don" system

provides a visual indicator (if the outer glove swells) and a fail-safe layer.[1]

Prohibited Materials: Latex (Natural Rubber), Vinyl (PVC).[1] Reason: Rapid permeation due

to lipid solubility.[1]

2. Eye & Face Protection[1][8]
Standard Operation: Chemical Splash Goggles (ANSI Z87.1 or EN 166).[1]

High-Risk Operation (Heating/Pouring >100mL): Face Shield over Goggles.[1]

Why: H319 (Serious Eye Irritation) requires a seal against vapors and splashes.[1] Safety

glasses with side shields are insufficient for liquid organophosphorus handling.[1]

3. Respiratory Protection
Engineering Control: All handling must occur inside a certified Fume Hood.[1]

PPE Backup: If hood is unavailable or for spill cleanup, use a Half-Face Respirator with

Organic Vapor/P100 (OV/P) cartridges.[1]

4. Body Protection
Standard: 100% Cotton or Nomex Lab Coat (buttoned to throat).[1]

Splash Risk: Chemical-resistant apron (Tyvek® or similar) over the lab coat.[1]

PART 4: VISUALIZATION OF SAFETY LOGIC
Figure 1: PPE Selection Decision Matrix This diagram illustrates the logical flow for selecting

the correct glove and respiratory protection based on the experimental condition.
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Start: Handling Diethyl Dodecylphosphonate

Volume > 100mL OR Heating?

Standard Protocol

No

High Exposure Risk

Yes

Gloves: Double Nitrile (4 mil + 5 mil) Resp: Fume Hood Only Gloves: Silver Shield / Laminate Liner Resp: Fume Hood + Face Shield

Click to download full resolution via product page

PART 5: OPERATIONAL PROTOCOL (Step-by-Step)
Phase 1: Pre-Experiment Preparation

Inspection: Check the chemical for crystallization (rare, but possible if stored cold).[1] If solid,

gently warm to 30°C in a water bath; do not use open flame.

Workspace: Clear fume hood of incompatible chemicals (oxidizers like nitric acid).

Materials: Have a "Spill Kit" ready (Vermiculite or sand, not paper towels alone).[1]

Phase 2: Active Handling
Transfer: Use positive displacement pipettes or glass syringes.[1] Avoid pouring from the lip

of the bottle to prevent drips running down the side (which contaminates gloves).[1]

Reaction: If using as a ligand or extractant, add slowly to the reaction vessel. Exothermic

activity is generally low unless reacting with strong bases.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1606181/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-diethyl-dodecylphosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sealing: Wipe the bottle threads with a dry Kimwipe before recapping to prevent cap seizure

(phosphonates can act as plasticizers/adhesives over time).[1]

Phase 3: Waste & Cleanup[1]
Liquid Waste: Collect in a dedicated "Organic - Non-Halogenated" waste stream. (Note:

While it contains Phosphorus, it is often grouped with non-halogens unless your facility has a

specific "High P" stream).[1]

Solid Waste: Pipette tips and wipes must go into Hazardous Solid Waste, not regular trash.

[1]

Decontamination: Wipe surfaces with Ethanol (70%) followed by soap and water.[1] Ethanol

helps solubilize the lipophilic phosphonate better than water alone.[1]

PART 6: EMERGENCY RESPONSE & DISPOSAL
Figure 2: Spill Response Workflow Actionable steps for containing and neutralizing a spill.

Spill Detected 1. Alert & Evacuate Area 2. Don Full PPE
(Goggles, Double Gloves, Apron) 3. Contain with Vermiculite/Sand 4. Scoop into HazWaste Container 5. Wash Surface: Ethanol -> Soap -> Water

Click to download full resolution via product page

[1][4]

Disposal Specifications
Method: Incineration is the only recommended disposal method.[1] The phosphorus content

will generate

upon combustion, which scrubbers must handle.[1]

Drain Disposal:STRICTLY PROHIBITED. Organophosphonates can be persistent in water

treatment systems and may affect aquatic life (Chronic Aquatic Toxicity H411 is common for

this class).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclohexanepropanol, 2,2,6-trimethyl-alpha-propyl- | C15H30O | CID 116699 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. DIETHYL(1-DODECYL)PHOSPHONATE | 4844-38-6 [chemicalbook.com]

3. 007chemicals.com [007chemicals.com]

4. Diethyl n-dodecylphosphonate, 97%, Thermo Scientific Chemicals 5 g | Buy Online |
Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

5. Page loading... [guidechem.com]

6. 7070-15-7 CAS MSDS (ARBANOL) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

7. scent.vn [scent.vn]

8. fishersci.fr [fishersci.fr]

9. Cedrol | C15H26O | CID 65575 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
Diethyl Dodecylphosphonate]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrol
https://www.benchchem.com/product/b1606181/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-diethyl-dodecylphosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://www.fishersci.com/shop/products/diethyl-n-dodecylphosphonate-97-thermo-scientific/AAH3769706
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrol
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://www.benchchem.com/product/b1606181?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanepropanol_-2_2_6-trimethyl-alpha-propyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6470670.htm
https://007chemicals.com/product/diethyl-1-dodecylphosphonate-cas-4844-38-6-mfcd00015595/
https://www.fishersci.com/shop/products/diethyl-n-dodecylphosphonate-97-thermo-scientific/AAH3769706
https://www.fishersci.com/shop/products/diethyl-n-dodecylphosphonate-97-thermo-scientific/AAH3769706
https://www.guidechem.com/dictionary/en/4844-38-6.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8386544.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8386544.aspx
https://scent.vn/en/pages/compound/arbanol-13750367
https://www.fishersci.fr/store/msds?partNumber=10003930&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrol
https://www.benchchem.com/product/b1606181/docs#personal-protective-equipment-handling-guide-diethyl-dodecylphosphonate
https://www.benchchem.com/product/b1606181/docs#personal-protective-equipment-handling-guide-diethyl-dodecylphosphonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1606181/docs#personal-protective-equipment-
handling-guide-diethyl-dodecylphosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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